Cas no 1060179-00-1 (2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide)

• Product Name: 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
• CAS No: 1060179-00-1
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6295404
• PubChem ID: 44069710
• Update Time: 2025-10-30

2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
• VU0637951-1
• 2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• AKOS024501326
• F5228-0375
• 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• 1060179-00-1

• Inchi： 1S/C18H21N3O4/c1-24-14-6-4-13(5-7-14)16-9-18(23)21(12-20-16)11-17(22)19-10-15-3-2-8-25-15/h4-7,9,12,15H,2-3,8,10-11H2,1H3,(H,19,22)
• InChI Key： JSBKONKYEWFUHY-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(CN1C=NC(C2C=CC(=CC=2)OC)=CC1=O)=O

Computed Properties

• Exact Mass: 343.153
• Monoisotopic Mass: 343.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2A^2
• XLogP3: 0.8

Additional information on 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide

Introduction to 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide (CAS No. 1060179-00-1) and Its Emerging Applications in Chemical Biology

2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide, identified by its Chemical Abstracts Service (CAS) number 1060179-00-1, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyrimidine core conjugated with an acetylamide moiety and an oxolane substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of a 4-methoxyphenyl group and a 6-oxo-1,6-dihydropyrimidin scaffold suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure is characterized by multiple functional groups that contribute to its versatility. The pyrimidine ring is a cornerstone in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. In this context, the 4-methoxyphenyl group introduces hydrophobicity and potential aromatic interactions, while the oxolane substituent adds rigidity and may influence binding affinity through steric effects. The N-[oxolan-2-yl)methyl]acetamide moiety further enhances the molecule's complexity, providing a site for hydrogen bonding or other non-covalent interactions with biological partners.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design derivatives of 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide with tailored properties. For instance, molecular docking studies have identified potential binding pockets in protein targets such as kinases and transcription factors. These studies suggest that modifications to the pyrimidine core or the acetylamide group could enhance selectivity and potency. Such insights are critical for optimizing drug candidates before moving into expensive and time-consuming experimental validation.

The field of chemical biology has seen remarkable progress in leveraging small molecules like CAS No. 1060179-00-1 to modulate biological pathways. Pyrimidine derivatives are particularly noteworthy for their role in inhibiting enzymes involved in cancer metabolism and inflammation. For example, recent studies have highlighted the importance of pyrimidine-based inhibitors in targeting hypoxic stress pathways, which are often overactive in tumor microenvironments. The structural features of 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide make it a compelling candidate for such applications, as it combines elements known to interact with oxygen-sensitive biological processes.

In addition to its potential therapeutic applications, this compound has shown promise in material science applications due to its ability to form stable complexes with other molecules. The rigid pyrimidine ring and flexible oxolane substituent allow for diverse interactions, making it suitable for use as a building block in supramolecular chemistry or as an intermediate in polymer synthesis. Researchers have explored its incorporation into hydrogels and metal organic frameworks (MOFs), where its structural motifs contribute to the stability and functionality of the final materials.

The synthesis of CAS No. 1060179-00-1 presents both challenges and opportunities for synthetic chemists. The multi-step process typically involves condensation reactions between urea derivatives and β-ketoesters, followed by functionalization of the resulting pyrimidine ring. Advances in green chemistry have led to the development of more sustainable synthetic routes, including catalytic methods that reduce waste and energy consumption. These innovations not only improve efficiency but also align with broader efforts to minimize the environmental impact of pharmaceutical manufacturing.

One particularly intriguing aspect of this compound is its potential role as a scaffold for drug discovery programs targeting neurological disorders. Pyrimidine derivatives have been extensively studied for their effects on neurotransmitter systems, particularly gamma-amino butyric acid (GABA) receptors and nicotinic acetylcholine receptors. The presence of both hydrophilic and hydrophobic regions in 2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1 -yl]-N-[ (oxolan -2 -yl)methyl]acetamide suggests that it could modulate these receptors without excessive side effects. Preliminary pharmacological assays have shown promising results in animal models of anxiety and cognitive impairment.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way researchers approach molecular design. Machine learning algorithms can predict how modifications to a molecule like CAS No. 1060179 -00 -1 will affect its biological activity based on vast datasets of known compounds. This approach has accelerated the identification of lead compounds significantly compared to traditional trial-and-error methods. For instance, AI-driven virtual screening has identified novel analogs of this compound that exhibit enhanced binding affinity for specific protein targets while maintaining favorable pharmacokinetic properties.

Future directions for research on 2-[4-(4-methoxyphenyl)-6 -oxo -1 , 6 -dihydropyrimidin -1 - yl ] -N-[ ( oxolan -2 - yl ) methyl ] acetamide include exploring its role in epigenetic regulation. Pyrimidine-based compounds are increasingly recognized for their ability to modulate histone deacetylases (HDACs) and other epigenetic enzymes that influence gene expression patterns associated with various diseases including cancer . The structural versatility of this molecule allows it to be engineered into probes that can visualize epigenetic modifications in cells , providing new insights into disease mechanisms at a molecular level.

The development of novel analytical techniques has also contributed to our understanding of how this compound behaves in biological systems . Mass spectrometry coupled with high-resolution chromatography enables researchers to track metabolites formed after administration , while fluorescence microscopy allows visualization inside living cells . These tools collectively provide a comprehensive picture not only about where within an organism such molecules localize but also how they interact dynamically over time.

In conclusion,CAS No . 1060179 -00 -1, corresponds to an intriguing heterocyclic compound with significant potential across multiple domains including medicine , materials science ,and biotechnology . Its unique structural features make it an excellent candidate for further exploration through both experimental investigations alongside computational modeling approaches . As research continues ,we can anticipate even greater revelations about its capabilities which may lead toward groundbreaking applications benefiting society at large.